2-methyl-N-pyridin-4-ylpyrazole-3-carboxamide

• IUPAC Name: 2-methyl-N-pyridin-4-ylpyrazole-3-carboxamide
• InChI: InChI=1S/C10H10N4O/c1-14-9(4-7-12-14)10(15)13-8-2-5-11-6-3-8/h2-7H,1H3,(H,11,13,15)
• InChI Key: NNJHGPQGUXXENY-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=CC=N1)C(=O)NC2=CC=NC=C2
• Molecular Formula: C10H10N4O
• Molecular Weight: 202.21 g/mol

Description

2-methyl-N-pyridin-4-ylpyrazole-3-carboxamide, also known as MPPC, is a chemical compound that has gained significant attention in scientific research due to its potential use in various applications. MPPC belongs to the class of pyrazole-based compounds and has shown promising results in various studies.

Mechanism of Action

The exact mechanism of action of 2-methyl-N-pyridin-4-ylpyrazole-3-carboxamide is not fully understood. However, it has been suggested that this compound may act by inhibiting certain enzymes or proteins that are involved in the growth and proliferation of cancer cells. In addition, this compound may also act by binding to specific receptors in the body, leading to various physiological effects.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. In vitro studies have shown that this compound can inhibit the growth of cancer cells by inducing apoptosis and cell cycle arrest. This compound has also been shown to have anti-inflammatory properties, which may be useful in the treatment of various inflammatory diseases. In addition, this compound has been shown to have neuroprotective effects, which may be useful in the treatment of various neurological disorders.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-methyl-N-pyridin-4-ylpyrazole-3-carboxamide in lab experiments is its high potency and selectivity. This compound has been shown to have a high affinity for certain receptors and enzymes, making it a useful tool for studying their function. However, one of the limitations of using this compound is its low solubility in aqueous solutions, which may limit its use in certain experiments.

Future Directions

There are several future directions for the study of 2-methyl-N-pyridin-4-ylpyrazole-3-carboxamide. One direction is to further investigate its potential use as an anticancer agent, particularly in vivo studies. Another direction is to investigate its potential use as a tool to study protein-protein interactions in more detail. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its potential use in the treatment of various diseases.

Synthesis Methods

The synthesis of 2-methyl-N-pyridin-4-ylpyrazole-3-carboxamide can be performed through a simple reaction between 2-methylpyrazole-3-carboxylic acid and 4-aminopyridine. The reaction is carried out in the presence of a coupling agent and a base, resulting in the formation of this compound.

Scientific Research Applications

2-methyl-N-pyridin-4-ylpyrazole-3-carboxamide has been extensively studied for its potential application in various fields, including medicinal chemistry, biochemistry, and pharmacology. In medicinal chemistry, this compound has been studied for its potential use as an anticancer agent, as it has shown to inhibit the growth of cancer cells in vitro. In biochemistry, this compound has been studied for its potential use as a tool to study protein-protein interactions. In pharmacology, this compound has been studied for its potential use as a drug to treat various diseases.